Cas no 1797143-00-0 (N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide)

• Product Name: N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide
• CAS No: 1797143-00-0
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5369796
• Update Time: 2025-06-20

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[[5-(Hydroxyphenylmethyl)-2-thienyl]methyl]-N2-(2-methoxyphenyl)ethanediamide
• N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide

• Inchi： 1S/C21H20N2O4S/c1-27-17-10-6-5-9-16(17)23-21(26)20(25)22-13-15-11-12-18(28-15)19(24)14-7-3-2-4-8-14/h2-12,19,24H,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： BEWBMNBYXQIBPR-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(O)C2=CC=CC=C2)=CC=1)(=O)C(NC1=CC=CC=C1OC)=O

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.88±0.70(Predicted)

Additional information on N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide

Professional Introduction to N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide (CAS No. 1797143-00-0)

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1797143-00-0, represents a novel molecular entity with a unique structural framework that combines functional groups from thiophene, phenol, and ethylenediamine derivatives. The presence of both hydroxyl and methoxy substituents on aromatic rings suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural complexity of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide lies in its ability to engage in multiple types of chemical interactions. The thiophene ring, a well-known scaffold in medicinal chemistry, is known for its ability to modulate biological pathways through binding to specific receptors or enzymes. The hydroxyl group attached to the phenyl ring introduces the possibility of hydrogen bonding, which is crucial for the compound's solubility and interaction with biological molecules. Additionally, the methoxy group on another phenyl ring enhances the compound's lipophilicity, allowing it to penetrate biological membranes more effectively.

In recent years, there has been a surge in research focused on developing novel therapeutics that leverage the unique properties of heterocyclic compounds. The thiophene derivative in N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide has been studied for its potential applications in treating various diseases, including neurological disorders and cancer. The compound's ability to mimic natural bioactive molecules makes it an attractive candidate for enzyme inhibition and receptor modulation. For instance, studies have shown that thiophene-based compounds can interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in inflammation and pain signaling.

The diamine functionality at the N-terminal of the molecule provides an additional layer of complexity, allowing for the formation of stable complexes with metal ions or other organic molecules. This property is particularly relevant in the development of metal-based therapeutics, where coordination chemistry plays a pivotal role. Recent advancements in this area have demonstrated that metal complexes derived from diamine-containing ligands can exhibit enhanced bioactivity and selectivity compared to their free ligand counterparts.

The synthesis of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene-thiol linkage, followed by alkylation and subsequent amide bond formation. Each step must be rigorously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these synthetic routes.

Evaluation of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide has been conducted through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the compound's binding affinity to biological targets and understanding its mechanistic interactions at the molecular level. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets, including those involved in metabolic pathways and signal transduction. These findings provide valuable insights into its potential therapeutic applications.

In vitro studies have further validated the bioactivity of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide by demonstrating its ability to modulate specific biological processes. For example, preliminary experiments have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, its interaction with enzymes such as kinases and phosphodiesterases has been explored, suggesting potential applications in treating diseases associated with abnormal enzyme activity.

The pharmacokinetic properties of N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide are also under investigation to ensure its suitability for clinical development. Parameters such as solubility, stability, and metabolic clearance rates are critical factors that determine a drug's efficacy and safety profile. Recent studies have highlighted the importance of optimizing these properties early in the drug discovery process to enhance bioavailability and reduce potential side effects.

The future prospects for N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide are promising, given its unique structural features and demonstrated bioactivity. Ongoing research aims to further refine its chemical structure to improve its pharmacological properties while maintaining or enhancing its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic solutions.

In conclusion, N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-N'-(2-methoxyphenyl)ethanediamide (CAS No. 1797143-00-0) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.